Cas no 1000504-40-4 (3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 1000504-40-4
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 6020225
• PubChem ID: 165755128
• Update Time: 2025-06-08

3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine
• 3-[4-methyl-3-(trifluoromethyl)phenyl]propan-1-amine
• 1000504-40-4
• EN300-1930603

• Inchi： 1S/C11H14F3N/c1-8-4-5-9(3-2-6-15)7-10(8)11(12,13)14/h4-5,7H,2-3,6,15H2,1H3
• InChI Key： BOTDNZDHRXSNQZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)CCCN)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine

Professional Introduction to Compound with CAS No. 1000504-40-4 and Product Name: 3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine

The compound with the CAS number 1000504-40-4 and the product name 3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl group and a methyl substituent in the phenyl ring contributes to its distinct reactivity and biological activity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms, particularly trifluoromethyl groups, due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The trifluoromethyl moiety is known to improve the lipophilicity of molecules, which can be crucial for drug absorption and distribution within the body. Additionally, this group often increases the metabolic resistance of compounds to degradation by enzymes such as cytochrome P450, thereby extending their half-life and therapeutic window.

The 3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine structure combines these advantageous features with a propylamine side chain, which can influence both the solubility and interactions with biological targets. This particular arrangement of functional groups suggests potential applications in the development of central nervous system (CNS) drugs, where precise modulation of pharmacokinetic properties is essential. The compound’s ability to interact with neurotransmitter receptors or enzymes could make it a promising lead for treating neurological disorders such as depression, anxiety, or neurodegenerative diseases.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. For instance, drugs like oseltamivir (Tamiflu), which contains a trifluoromethyl group, have demonstrated high efficacy in antiviral treatments. Similarly, the incorporation of methyl groups can stabilize certain conformations of molecules, improving their binding affinity to target proteins. The synergistic effect of these structural features in 3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine makes it an intriguing subject for further investigation.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The presence of both a trifluoromethyl group and an amine moiety can facilitate interactions with specific residues on kinase active sites, leading to potent inhibition. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases by stabilizing key transition states through its unique structural framework.

The synthesis of 3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions, palladium catalysis, and fluorination methods are often employed to construct the desired molecular architecture efficiently. The challenge lies in achieving regioselectivity and minimizing side reactions, particularly when introducing sensitive functional groups like the trifluoromethyl moiety.

In conclusion, the compound with CAS number 1000504-40-4, known as 3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a trifluoromethyl group and a methyl-substituted phenyl ring, make it a promising candidate for further exploration in drug development. With its potential applications in treating neurological disorders and as a kinase inhibitor, this compound underscores the importance of innovative chemical design in addressing unmet medical needs.